Cas no 1805210-84-7 (Methyl 2-bromo-3-chloro-6-fluorobenzoate)

• Product Name: Methyl 2-bromo-3-chloro-6-fluorobenzoate
• CAS No: 1805210-84-7
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• CID: 4618505
• PubChem ID: 122235404
• Update Time: 2023-11-03

Methyl 2-bromo-3-chloro-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-chloro-6-fluorobenzoate
• Methyl2-bromo-3-chloro-6-fluorobenzoate
• PS-10105
• AT34403
• 1805210-84-7
• CS-0191952
• MFCD28141930
• AKOS037655256

• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)6-5(11)3-2-4(10)7(6)9/h2-3H,1H3
• InChI Key： VRJXCUMUFCZXIV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)OC)F)Cl

Computed Properties

• Exact Mass: 265.91455g/mol
• Monoisotopic Mass: 265.91455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų